Cas no 1334146-53-0 (Tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

Tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is a bicyclic amine derivative featuring a rigid azabicyclo[2.1.1]hexane scaffold with a tert-butyloxycarbonyl (Boc) protecting group and a primary amine functionality. The strained ring system imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the aminoethyl side chain offers versatility for further functionalization. This compound is particularly useful in the design of peptidomimetics and bioactive molecules, where its constrained geometry can improve binding affinity and metabolic stability. Its well-defined structure supports precise structural modifications in drug discovery applications.

Tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate structure

1334146-53-0 structure

Product Name:Tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

CAS No:1334146-53-0

MF:C₁₂H₂₂N₂O₂

MW:226.315283298492

CID:5178565

Update Time:2026-03-05

Tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
- tert-butyl5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
- 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 5-(1-aminoethyl)-, 1,1-dimethylethyl ester
- Tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
- Inchi： 1S/C12H22N2O2/c1-7(13)10-8-5-9(10)14(6-8)11(15)16-12(2,3)4/h7-10H,5-6,13H2,1-4H3
- InChI Key： JOEKPRNHOMRKCO-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2CC1C2C(C)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 298
XLogP3: 1.1
Topological Polar Surface Area: 55.6

Tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-82935-0.05g	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0		0.05g	$2178.0	2023-02-11
Enamine	EN300-82935-0.1g	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0		0.1g	$2282.0	2023-02-11
Enamine	EN300-82935-0.25g	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0		0.25g	$2385.0	2023-02-11
Enamine	EN300-82935-0.5g	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0		0.5g	$2488.0	2023-02-11
Enamine	EN300-82935-1.0g	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0		1.0g	$2592.0	2023-02-11
Enamine	EN300-82935-5.0g	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0		5.0g	$9847.0	2023-02-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00803185-250mg	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0	97%	250mg	￥10640.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0983-100MG	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0	95%	100MG	￥ 2,897.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0983-250MG	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0	95%	250MG	￥ 4,633.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0983-500MG	tert-butyl 5-(1-aminoethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate	1334146-53-0	95%	500MG	￥ 7,722.00	2023-04-06